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Compound of Interest

2-(3-oxomorpholin-4-yl)propanoic
Compound Name:

acid
CAS No.: 933749-97-4
Cat. No.: B6268791

Get Quote

Executive Summary & Retrosynthetic Logic

The target molecule, 2-(3-oxomorpholin-4-yl)propanoic acid, features a morpholin-3-one
core N-alkylated with a propionic acid moiety. Direct alkylation of the lactam nitrogen requires
careful control of basicity to avoid ring opening or O-alkylation.

Our retrosynthetic analysis identifies the strategic disconnection at the N—C(

) bond. The most robust forward synthesis involves the nucleophilic substitution of an

-halo ester by the deprotonated morpholin-3-one, followed by controlled ester hydrolysis.

Retrosynthetic Pathway
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Target:
2-(3-oxomorpholin-4-yl)propanoic acid

Hydrolysis (LiOH)

Intermediate:
Ethyl 2-(3-oxomorpholin-4-yl)propanoate

N-Alkylation (NaH/DMF)

Precursors:

Morpholin-3-one + Ethyl 2-bromopropionate

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the N-substituted
lactam core.

Critical Reagents & Material Specifications

To ensure reaction fidelity, the following specifications are mandatory.
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Reagent CAS No.[1] Purity Role Critical Note

Hygroscopic; dry
Morpholin-3-one 109-11-5 98% Nucleophile under vacuum

before use.[2]

Lachrymator; use

Ethyl 2- ) )
) 535-11-5 08% Electrophile fresh to avoid
bromopropionate 0 _ N
HBr impurities.
Wash with dry
Sodium Hydride ] hexanes if oil
7646-69-7 60% disp. Base ]
(NaH) removal is
required.
Water content
DMF must be <50
68-12-2 99.8% Solvent
(Anhydrous) ppm to prevent
ester hydrolysis.
o Preferred over
Lithium ) )
] 1310-65-2 98% Hydrolysis NaOH for milder
Hydroxide

chemoselectivity.

Step-by-Step Synthesis Protocol
Phase A: N-Alkylation of Morpholin-3-one

Obijective: Selective formation of the N—C bond while suppressing O-alkylation.

Mechanism: The pKa of the amide proton in morpholin-3-one is approximately 15-17. Strong
bases like Sodium Hydride (NaH) irreversibly deprotonate the nitrogen, generating a localized
amidate anion. This anion attacks the secondary carbon of ethyl 2-bromopropionate via an

mechanism.

Protocol:

e Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
nitrogen inlet, and a pressure-equalizing addition funnel.
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e Deprotonation:
o Charge the flask with Morpholin-3-one (1.01 g, 10.0 mmol) and anhydrous DMF (15 mL).
o Cool the solution to 0 °C using an ice/water bath.[3]

o Critical Step: Add NaH (60% dispersion, 440 mg, 11.0 mmol, 1.1 equiv) portion-wise over
10 minutes. Evolution of

gas will be vigorous.

o Allow the mixture to stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for
30 minutes to ensure complete deprotonation. The solution should turn slightly
turbid/yellow.

o Alkylation:
o Cool the mixture back to O °C.

o Add Ethyl 2-bromopropionate (1.43 mL, 11.0 mmol, 1.1 equiv) dropwise via the addition
funnel over 15 minutes.

o Remove the ice bath and stir at RT for 12—16 hours. Monitor by TLC (EtOAc/Hexane 1:1)
or LC-MS.

o Workup:

o Quench the reaction carefully with saturated

solution (5 mL) at 0 °C.
o Dilute with water (50 mL) and extract with EtOAc (3
30 mL).

o Wash the combined organics with brine (2

20 mL) to remove DMF.

o Dry over anhydrous
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, filter, and concentrate under reduced pressure.

o Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-5% MeOH
in DCM) to yield Ethyl 2-(3-oxomorpholin-4-yl)propanoate.

Phase B: Ester Hydrolysis
Objective: Saponification of the ethyl ester without degrading the lactam ring.
Protocol:
» Reaction:
o Dissolve the intermediate ester (from Phase A) in a mixture of THF/Water (3:1, 20 mL).
o Add LIOH-H_20 (2.0 equiv) in one portion.
o Stir vigorously at RT for 2—4 hours.
* Isolation:
o Concentrate the mixture to remove THF.

o Acidify the remaining aqueous phase to pH 2 using 1M HCI. Note: The product is water-
soluble; do not over-dilute.

o Extract continuously with DCM or EtOAc. Alternatively, lyophilize the aqueous layer and
extract the solid residue with warm acetone/ethanol if the compound is highly polar.

o Concentrate the organic layer to yield the target acid.[4] Recrystallize from EtOAc/Hexane
if necessary.

Analytical Validation
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Technique Expected Signal Characteristics

12.5 (br s, 1H, COOH), 4.8 (q, 1H,
-CH), 4.1 (s, 2H, lactam
), 3.8-3.9 (m, 2H, ether

1H NMR (DMSO-d6)
), 3.4-3.5 (m, 2H, amine

), 1.4 (d, 3H,
).

LC-MS (ESI) calculated: 174.07; found: 174.1.
1720

IR Spectroscopy (Acid C=0), 1640

(Lactam C=0).

Process Workflow Diagram

The following diagram illustrates the logical flow and decision points within the synthesis
protocol.

D Activates kyl
(NaH, 0°C) (Ethyl 2-bromopropionate) (EtOAc/Brine)

Click to download full resolution via product page
Figure 2: Operational workflow for the synthesis of 2-(3-oxomorpholin-4-yl)propanoic acid.
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Prompted by Phosphoryl Chloride. Retrieved March 2, 2026, from [Link]

+ Reagent Properties: NBInno. (2025). Ethyl 2-bromopropionate: A Versatile Intermediate in
Chemical Synthesis. Retrieved March 2, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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